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Metribuzin, a selective triazinone herbicide, is a critical tool in the management of broadleaf

and some grassy weeds in soybean (Glycine max) and potato (Solanum tuberosum)

cultivation.[1][2] Its efficacy is rooted in its role as a photosystem II (PSII) inhibitor, disrupting

the photosynthetic process in susceptible plant species.[2][3][4] This document provides

detailed application notes and experimental protocols for the use of Metribuzin in a research

and development context, with a focus on quantitative data and methodological rigor.

Mechanism of Action
Metribuzin's primary mode of action is the inhibition of photosynthesis.[2][3] It is absorbed by

both the roots and foliage of plants and translocates apoplastically via the xylem to the

chloroplasts.[1][5] Within the chloroplasts, Metribuzin binds to the D1 quinone-binding protein

in the photosystem II complex.[1][3] This binding action blocks the electron transport chain,

preventing the transfer of electrons to plastoquinone.[6] The disruption of electron flow halts the

production of ATP and NADPH, essential energy-carrying molecules, leading to a cascade of

events including the formation of reactive oxygen species that cause lipid peroxidation and

membrane damage, ultimately resulting in cell death.[7] Symptoms of Metribuzin injury on

susceptible plants include interveinal chlorosis (yellowing) and necrosis (tissue death), typically

appearing on older leaves first.[3][5]
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Caption: Metribuzin's mechanism of action via Photosystem II inhibition.

Application Parameters for Soybean
Metribuzin application in soybeans requires careful consideration of soil characteristics and

soybean variety tolerance to avoid crop injury.[2][4][8] It can be applied pre-plant incorporated,

pre-emergence, or in some cases, early post-emergence.[2]

Application Rates
Application rates are highly dependent on soil texture and organic matter content. Higher rates

are generally required for finer-textured soils and those with higher organic matter. Conversely,

lower rates should be used on coarse-textured soils with low organic matter to prevent crop

injury.

Table 1: Metribuzin Application Rates for Soybeans
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Soil Texture Organic Matter (%)
Metribuzin 75DF
Rate (oz/acre)

Metribuzin 4F Rate
(fl oz/acre)

Coarse (Sand, Loamy

Sand, Sandy Loam)
< 2.0 Do Not Use Do Not Use

> 2.0 4.0 - 5.3 6.0 - 8.0

Medium (Loam, Silt

Loam, Silt, Sandy

Clay Loam)

< 2.0 5.3 - 8.0 8.0 - 12.0

> 2.0 8.0 - 10.7 12.0 - 16.0

Fine (Silty Clay Loam,

Clay Loam, Silty Clay,

Clay)

< 3.0 8.0 - 10.7 12.0 - 16.0

> 3.0 10.7 - 13.3 16.0 - 20.0

Note: These are general guidelines. Always consult the specific product label for precise rates.

1 lb of 75DF formulation contains 0.75 lb of active ingredient (a.i.). 1 gallon of 4F formulation

contains 4 lbs of a.i.

Weed Efficacy
Metribuzin provides control of a wide spectrum of broadleaf weeds and suppression of some

annual grasses. Efficacy can be enhanced by tank-mixing with other herbicides.

Table 2: Weed Control Efficacy of Metribuzin in Soybeans
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Weed Species
Common
Name

Metribuzin
Alone

Metribuzin +
Sulfentrazone

Metribuzin + S-
metolachlor

Amaranthus spp. Pigweed
Good to

Excellent
Excellent Excellent

Chenopodium

album

Common

Lambsquarters
Excellent Excellent Excellent

Abutilon

theophrasti
Velvetleaf

Good to

Excellent
Excellent Excellent

Setaria faberi Giant Foxtail Fair to Good Good Excellent

Ambrosia

artemisiifolia

Common

Ragweed
Good Excellent Good

Efficacy ratings are approximate and can be influenced by environmental conditions and

application timing.

Soybean Variety Tolerance
Soybean varieties exhibit differential tolerance to Metribuzin.[4][8][9] It is crucial to select

varieties with known tolerance, especially when using higher rates or on soils with higher pH.

University extension services often publish lists of soybean variety tolerance to Metribuzin.[4]

[9][10] Injury symptoms in sensitive varieties include stunting, chlorosis, and necrosis.[2]

Application Parameters for Potato
Metribuzin is widely used in potato production for broad-spectrum weed control and can be

applied pre-emergence, post-emergence, or as a split application.[11]

Application Rates
Similar to soybeans, application rates in potatoes are dictated by soil type.

Table 3: Metribuzin Application Rates for Potatoes (Pre-emergence)
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Soil Texture
Metribuzin 75DF Rate
(lb/acre)

Metribuzin 4F Rate
(pt/acre)

Coarse 0.5 - 0.75 0.75 - 1.0

Medium 0.75 - 1.0 1.0 - 1.5

Fine 1.0 - 1.33 1.5 - 2.0

For post-emergence applications, rates are typically lower, in the range of 0.25 to 0.5 lb/acre of

the 75DF formulation.[11] The total amount of Metribuzin applied in a single season should not

exceed the maximum labeled rate, which is generally 1.33 lb/acre of the 75DF formulation or

2.0 pt/acre of the 4F formulation.[11]

Weed Efficacy
Metribuzin is effective against many problematic weeds in potato cultivation.

Table 4: Weed Control Efficacy of Metribuzin in Potatoes

Weed Species Common Name
Pre-emergence
Efficacy

Post-emergence
Efficacy

Chenopodium album
Common

Lambsquarters
Excellent Excellent

Amaranthus

retroflexus
Redroot Pigweed Excellent Good

Solanum nigrum Black Nightshade Good Fair to Good

Capsella bursa-

pastoris
Shepherd's-purse Excellent Excellent

Poa annua Annual Bluegrass Good Fair

Potato Variety Tolerance
Potato varieties also vary in their sensitivity to Metribuzin, particularly for post-emergence

applications.[11] Red-skinned and some early-maturing white-skinned varieties may be more
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susceptible to injury.[11] It is advisable to consult variety-specific tolerance information before

post-emergence applications.

Experimental Protocols
The following protocols outline a general framework for conducting herbicide efficacy and crop

safety trials with Metribuzin.

Herbicide Efficacy Trial
This protocol is designed to evaluate the effectiveness of Metribuzin on target weed species.
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Experimental Setup

Treatment Application

Data Collection & Analysis

1. Site Selection
(Uniform weed pressure)

2. Experimental Design
(e.g., Randomized Complete Block)

3. Plot Establishment
(e.g., 10x30 ft plots, 4 reps)

4. Crop Planting
(Soybean or Potato)

5. Herbicide Treatment Preparation
(Metribuzin +/- tank-mix partners)

6. Sprayer Calibration
(e.g., CO2-pressurized backpack sprayer)

7. Herbicide Application
(Pre- or Post-emergence)

8. Weed Counts/Density
(e.g., quadrats at 14, 28, 56 DAT)

9. Visual Weed Control Ratings
(0-100% scale at 14, 28, 56 DAT)

10. Weed Biomass Sampling
(Dry weight at end of season)

11. Statistical Analysis
(e.g., ANOVA, Mean Separation)

Click to download full resolution via product page

Caption: Workflow for a herbicide efficacy trial.
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Methodology:

Site Selection: Choose a field with a uniform and representative population of the target

weed species.

Experimental Design: Employ a randomized complete block design with a minimum of three

to four replications.[12]

Plot Establishment: Delineate individual plots of a standardized size (e.g., 10 feet by 30 feet).

[12]

Crop Planting: Plant the desired crop (soybean or potato) uniformly across all plots.

Treatment Preparation: Prepare Metribuzin treatments, including a non-treated control and

any tank-mix combinations, according to the desired application rates.

Sprayer Calibration: Calibrate application equipment (e.g., a CO2-pressurized backpack

sprayer with flat-fan nozzles) to deliver a precise volume of spray solution (e.g., 10-20

gallons per acre).

Herbicide Application: Apply treatments at the appropriate timing (pre- or post-emergence)

under suitable environmental conditions (e.g., low wind).

Data Collection:

Weed Counts: At specified intervals (e.g., 14, 28, and 56 days after treatment - DAT),

count the number of individual weed species within randomly placed quadrats in each plot.

Visual Efficacy Ratings: At the same intervals, visually assess the percent weed control for

each species on a scale of 0% (no control) to 100% (complete control).[13]

Weed Biomass: At the end of the growing season, harvest the above-ground weed

biomass from a defined area within each plot, dry it to a constant weight, and record the

dry weight.

Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as

Analysis of Variance (ANOVA), to determine significant differences between treatments.
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Crop Safety (Phytotoxicity) Trial
This protocol is designed to assess the tolerance of soybean or potato cultivars to Metribuzin.

Methodology:

Cultivar Selection: Choose a range of soybean or potato cultivars with suspected varying

levels of tolerance to Metribuzin.

Experimental Design and Plot Establishment: Follow the same procedures as for the efficacy

trial.

Treatment Application: Apply Metribuzin at a standard rate (1x) and an exaggerated rate

(2x) to evaluate the margin of crop safety. Include a non-treated control.

Data Collection:

Visual Injury Ratings: At regular intervals (e.g., 7, 14, 21, and 28 DAT), visually assess

crop injury on a scale of 0% (no injury) to 100% (crop death).[14] Symptoms to note

include stunting, chlorosis, and necrosis.

Plant Height: Measure the height of a representative number of plants in each plot at

specified time points.[12]

Stand Count: Record the number of live plants in a defined area of each plot.[12]

Yield: At crop maturity, harvest the plots and determine the crop yield (e.g., bushels per

acre for soybeans, hundredweight per acre for potatoes).

Statistical Analysis: Analyze the data to determine the impact of Metribuzin on the growth

and yield of each cultivar.

Conclusion
Metribuzin remains a valuable herbicide for weed management in soybean and potato

production. However, its effective and safe use requires a thorough understanding of its

mechanism of action, careful consideration of application parameters such as soil type and

crop variety, and adherence to rigorous experimental protocols for evaluation. The data and
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methodologies presented in these notes are intended to provide a comprehensive resource for

researchers and professionals in the field of weed science and crop protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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